Cas no 729589-73-5 (3-Pyridinecarboxylic acid, 2-methoxy-5-(trifluoromethyl)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-methoxy-5-(trifluoromethyl)-, methyl ester
• CAS No: 729589-73-5
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• MDL: MFCD16611646
• CID: 4160910
• PubChem ID: 85982637
• Update Time: 2025-09-24

3-Pyridinecarboxylic acid, 2-methoxy-5-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-methoxy-5-(trifluoromethyl)-, methyl ester
• Methyl 2-methoxy-5-(trifluoromethyl)nicotinate
• 2-Methoxy-5-trifluoromethyl-nicotinic acid methyl ester
• methyl 2-methoxy-5-(trifluoromethyl)pyridine-3-carboxylate
• methyl2-methoxy-5-(trifluoromethyl)nicotinate
• DB-135040
• 2-Methoxy-5-(trifluoromethyl)-3-pyridinecarboxylic acid methyl ester
• SCHEMBL16395600
• 729589-73-5
• MFCD16611646

• MDL： MFCD16611646
• Inchi： 1S/C9H8F3NO3/c1-15-7-6(8(14)16-2)3-5(4-13-7)9(10,11)12/h3-4H,1-2H3
• InChI Key： XKLOLWKHCLHTCC-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(C(F)(F)F)C=C1C(OC)=O

Computed Properties

• Exact Mass: 235.04562760Da
• Monoisotopic Mass: 235.04562760Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4Ų